Copper acetoarsenite

• IUPAC Name: tetracopper;oxoarsinite;diacetate
• InChI: InChI=1S/2C2H4O2.6AsHO2.4Cu/c2*1-2(3)4;6*2-1-3;;;;/h2*1H3,(H,3,4);6*(H,2,3);;;;/q;;;;;;;;4*+2/p-8
• InChI Key: HTSABAUNNZLCMN-UHFFFAOYSA-F
• Canonical SMILES: CC(=O)[O-].CC(=O)[O-].[O-][As]=O.[O-][As]=O.[O-][As]=O.[O-][As]=O.[O-][As]=O.[O-][As]=O.[Cu+2].[Cu+2].[Cu+2].[Cu+2]
• Molecular Formula: Cu(C2H3O2)2.3Cu(AsO2)2, C4H6As6Cu4O16
• DSSTOX Substance ID: DTXSID0024846
• Molecular Weight: 1013.79 g/mol
• Physical Description: Copper acetoarsenite appears as an emerald-green powder. Usually contains some water. Insoluble in water. Toxic by inhalation and by ingestion. Used as a wood preservative, insecticide, and pigment., Emerald green solid; [Merck Index]
• Boiling Point: Decomposes (EPA, 1998)
• Solubility: less than 1 mg/mL at 66 °F (NTP, 1992), Soluble in acids; insoluble in alcohol and water.
• Density: Estimated as greater than 1.1 at 68F (EPA, 1998)
• Impurities: Usually contains some water
• Color/Form: Emerald green, crystalline powder
• CAS RN: 12002-03-8
• Melting Point: Decomposes >653 °F (NTP, 1992)

Description

Synthesis Analysis

Copper acetoarsenite is prepared by reacting Sodium arsenite with Copper sulfate and Acetic acid. The molar ratio obtained was 1:1 through neutral bi-dentate mode of bonding for ligands.

Molecular Structure Analysis

The molecular structure of Copper acetoarsenite is Cu (C2H3O2)2.3Cu (AsO2)2. The geometries proposed based on UV–Vis and EPR spectra are square-planer and distorted octahedral.

Chemical Reactions Analysis

Copper acetoarsenite is soluble in acids. It is unstable in acids, bases, and toward hydrogen sulfide. It has weak oxidizing or reducing powers. Redox reactions can still occur.

Physical And Chemical Properties Analysis

Copper acetoarsenite is an emerald-green powder. It is soluble in mineral acids, ethanol, potassium cyanide, and insoluble in water. It decomposes in alkalis and on prolonged heating in water. It darkens in the presence of sulfur or lead compounds.

Scientific Research Applications

Role in Metal Ion Precipitation and Removal

Copper acetoarsenite plays a role in the precipitation and removal of metal ions. Studies show that specific metal ions, like copper, can precipitate proteins such as bovine serum albumin (BSA), a process that can be reversed with chelating agents like ethylenediaminetetraacetic acid (EDTA) (Lee et al., 2007).

Click Chemistry in Drug Discovery

Copper acetoarsenite is also relevant in click chemistry, an area increasingly important in drug discovery. Copper-catalyzed triazole formation is a key reaction in this field due to its reliability and the bio-compatibility of the reactants (Kolb & Sharpless, 2003).

Analysis of Decomposition and Artwork Preservation

Research on the microstructure and decomposition of copper acetoarsenite is crucial for understanding its aging process, especially in historical artwork. This knowledge aids in the preservation of art and historical artifacts (Hoshi & Kitada, 2009).

Water Contamination Studies

Investigations into the effects of copper acetoarsenite on water contamination are significant. One study discusses groundwater contamination due to industrial discharge of copper acetoarsenite, leading to public health concerns (Chatterjee, Das, & Chakraborti, 1993).

Educational Applications in Chemistry

Copper acetoarsenite is used in educational settings to illustrate scientific concepts like redox chemistry. This approach bridges the gap between theoretical chemistry and practical applications (Wiggins, Heath, & Alcántara-García, 2018).

Copper Recovery in Water Treatment

The compound's role in water treatment, particularly in the recovery of copper as a purified copper-sulfide mineral, is an area of ongoing research. This is significant for treating contaminated water streams, including industrial wastewaters and acid mine drainage (Sierra-Alvarez, Hollingsworth, & Zhou, 2007).

Mechanism of Action

Copper acetoarsenite is capable of hydrolyzing a broad spectrum of organophosphate substrates and lactones, and a number of aromatic carboxylic acid esters. It mediates an enzymatic protection of low-density lipoproteins against oxidative modification and the consequent series of events leading to atheroma formation.

Safety and Hazards

Copper acetoarsenite is highly toxic by ingestion, inhalation, and skin contact. It may cause eye and respiratory tract irritation. Industrial exposure may cause dermatitis. It is extremely toxic; the probable oral lethal dose for humans is 5-50 mg/kg.

Future Directions

Arsenic toxicity is a global health problem affecting many millions of people. The focus of management is to reduce arsenic ingestion from drinking water and there is increasing emphasis on using alternative supplies of water. Copper acetoarsenite was a pigment in paints, the best known being “Paris green”. Before electricity was used for illumination, hydrogen liberated from coal fires and from gas for lighting combined with arsenic in the Paris green used in wallpaper to form arsine, a toxic gas.

Q & A

A: Copper acetoarsenite is a highly toxic compound primarily due to its arsenic content. [, , , , ] Exposure can lead to a range of health problems, including skin lesions like pigmentation and keratosis, gastrointestinal issues, anemia, liver damage, and peripheral neuropathy. [] These effects stem from arsenic's interference with cellular processes and its ability to disrupt biological systems. Historically, copper acetoarsenite was linked to poisoning from its use in products like wallpaper, highlighting its potential for environmental contamination and subsequent human exposure. []

A: Copper acetoarsenite was widely used as a pigment in the 19th century, appearing in products like wallpapers, fabrics, and even children's toys. [] This widespread use led to environmental contamination, particularly in areas with former apple orchards where it was heavily applied as a pesticide. [] Studies have shown elevated arsenic and lead concentrations in soils and sediments in these areas, posing risks to human and ecological health. [, ]

A: Research suggests that lead isotope analysis can be a helpful tool in tracing the historical use of lead arsenate, another arsenical pesticide often used alongside copper acetoarsenite. [] By comparing the lead isotope ratios in environmental samples with those of known pesticide sources, researchers can identify areas potentially impacted by past arsenical pesticide application.

A: While the provided research doesn't directly address the impact of copper acetoarsenite on aquatic life, its use as a coloring agent in pyrotechnics raises concerns. [] Chemicals used in pyrotechnics, including copper acetoarsenite, can contaminate aquatic ecosystems through runoff and deposition. [] This contamination can disrupt the delicate balance of these ecosystems, impacting fish populations and potentially leading to bioaccumulation of toxins.

A: The discovery of copper acetoarsenite in Victorian-era book cloth raises concerns for both library collections and individuals handling these books. [] The pigment's presence poses health risks due to potential arsenic exposure through handling and deterioration of the book cloth. [] Libraries and collectors are taking steps to identify and safely store affected books, often utilizing protective enclosures and hazard labels. []